4-(4-Methylpiperazin-1-yl)-6-phenylpyrimidin-2-amine
4-(4-Methylpiperazin-1-yl)-6-phenylpyrimidin-2-amine
VUF10460 is a histamine H4 receptor agonist (Kis = 5.01 and 14.13 nM for the human and rat receptors, respectively). It is selective for the rat histamine H4 receptor over the rat histamine H3 receptor (Kis = 34.67 and 1,778.28 nM, respectively). VUF10460 (10 mg/kg) potentiates the formation of HCl-induced ulcers in the rat gastric mucosa, an effect that is not blocked by the histamine H4 receptor antagonist JNJ-7777120.
VUF10460 is a non-imidazole histamine H4 receptor agonist; binds to rat H4 receptor with a pKi of 7.46.
VUF10460 is a non-imidazole histamine H4 receptor agonist; binds to rat H4 receptor with a pKi of 7.46.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0007307
InChI:
InChI=1S/C15H19N5/c1-19-7-9-20(10-8-19)14-11-13(17-15(16)18-14)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H2,16,17,18)
SMILES:
CN1CCN(CC1)C2=NC(=NC(=C2)C3=CC=CC=C3)N
Molecular Formula:
C15H19N5
Molecular Weight:
269.34 g/mol
4-(4-Methylpiperazin-1-yl)-6-phenylpyrimidin-2-amine
CAS No.:
Cat. No.: VC0007307
Molecular Formula: C15H19N5
Molecular Weight: 269.34 g/mol
* For research use only. Not for human or veterinary use.
| Description | VUF10460 is a histamine H4 receptor agonist (Kis = 5.01 and 14.13 nM for the human and rat receptors, respectively). It is selective for the rat histamine H4 receptor over the rat histamine H3 receptor (Kis = 34.67 and 1,778.28 nM, respectively). VUF10460 (10 mg/kg) potentiates the formation of HCl-induced ulcers in the rat gastric mucosa, an effect that is not blocked by the histamine H4 receptor antagonist JNJ-7777120. VUF10460 is a non-imidazole histamine H4 receptor agonist; binds to rat H4 receptor with a pKi of 7.46. |
|---|---|
| Molecular Formula | C15H19N5 |
| Molecular Weight | 269.34 g/mol |
| IUPAC Name | 4-(4-methylpiperazin-1-yl)-6-phenylpyrimidin-2-amine |
| Standard InChI | InChI=1S/C15H19N5/c1-19-7-9-20(10-8-19)14-11-13(17-15(16)18-14)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H2,16,17,18) |
| Standard InChI Key | NIJGWJIOMPHDBP-UHFFFAOYSA-N |
| SMILES | CN1CCN(CC1)C2=NC(=NC(=C2)C3=CC=CC=C3)N |
| Canonical SMILES | CN1CCN(CC1)C2=NC(=NC(=C2)C3=CC=CC=C3)N |
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